Cas no 2138542-53-5 (2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138542-53-5
• MF: C₁₃H₁₃BrN₂O₃S
• MW: 357.222921133041
• CID: 6232095
• PubChem ID: 165492464
• Update Time: 2025-10-24

2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153458
• 2138542-53-5
• 2-{[7-bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid
• 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C13H13BrN2O3S/c1-19-5-4-11-15-10-6-8(14)2-3-9(10)13(16-11)20-7-12(17)18/h2-3,6H,4-5,7H2,1H3,(H,17,18)
• InChI Key： JFEHOUQOYDPHTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=C(CCOC)N=C2C=1)SCC(=O)O

Computed Properties

• Exact Mass: 355.98303g/mol
• Monoisotopic Mass: 355.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid

Recent Advances in the Study of 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS: 2138542-53-5)

The compound 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid (CAS: 2138542-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been investigated for its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related signaling pathways. Recent studies have focused on its unique structural features, which combine a brominated quinazoline core with a sulfanylacetic acid moiety, offering a versatile scaffold for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a precursor for EGFR (Epidermal Growth Factor Receptor) inhibitors. The research highlighted its efficacy in inhibiting tumor cell proliferation in vitro, with IC50 values in the low micromolar range. The study also emphasized the importance of the bromo-substitution at the 7-position, which enhances binding affinity to the ATP-binding pocket of kinases. Furthermore, the 2-methoxyethyl group was found to improve solubility and pharmacokinetic properties, making it a promising candidate for further drug development.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as a scaffold for designing dual inhibitors of EGFR and VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2). The researchers utilized molecular docking studies to demonstrate that 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid can effectively interact with both kinase domains, suggesting its utility in addressing tumor angiogenesis and proliferation simultaneously. This dual-targeting approach could potentially overcome resistance mechanisms observed in single-target therapies.

In addition to its kinase inhibitor applications, recent patent filings (e.g., WO2023051234A1) have disclosed the use of this compound in the development of radiopharmaceuticals for diagnostic imaging. The bromine atom at the 7-position provides a convenient site for radiohalogenation, enabling the creation of PET (Positron Emission Tomography) tracers for cancer detection. Preliminary in vivo studies have shown promising tumor uptake and retention properties, with minimal off-target accumulation.

The compound's synthetic accessibility has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact through greener solvent systems and catalytic methods. This advancement is particularly significant for potential industrial-scale production, addressing one of the key challenges in translating laboratory discoveries to clinical applications.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Current research is addressing issues such as metabolic stability, selectivity against off-target kinases, and oral bioavailability. Several research groups are exploring structural modifications of the quinazoline core and the sulfanylacetic acid side chain to optimize these properties while maintaining potent kinase inhibition.

In conclusion, 2-{[7-Bromo-2-(2-methoxyethyl)quinazolin-4-yl]sulfanyl}acetic acid represents a versatile and pharmacologically interesting scaffold with multiple potential applications in oncology drug discovery. The compound's unique structural features and recent synthetic advancements position it as a valuable tool for developing next-generation targeted therapies. Ongoing research continues to explore its full potential, with particular emphasis on overcoming current limitations in drug-like properties and expanding its therapeutic applications beyond oncology.